6-Chloro-3,3-dimethylindolin-2-one
Description
6-Chloro-3,3-dimethylindolin-2-one is a halogenated indolinone derivative characterized by a chloro substituent at the 6-position and two methyl groups at the 3-position of the indolin-2-one core.
Properties
Molecular Formula |
C10H10ClNO |
|---|---|
Molecular Weight |
195.64 g/mol |
IUPAC Name |
6-chloro-3,3-dimethyl-1H-indol-2-one |
InChI |
InChI=1S/C10H10ClNO/c1-10(2)7-4-3-6(11)5-8(7)12-9(10)13/h3-5H,1-2H3,(H,12,13) |
InChI Key |
DOVDLTAYFCBHAN-UHFFFAOYSA-N |
Canonical SMILES |
CC1(C2=C(C=C(C=C2)Cl)NC1=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Electronic Modifications
- Halogen Substitution : Replacing chlorine with iodine at C6 (e.g., 6-Iodo-3,3-dimethylindolin-2-one) increases molecular weight by ~47% and alters electronic properties, making it more reactive in metal-catalyzed couplings .
- Aromatic Conjugation : The benzylidene group in 3-benzylidene-6-chloroindolin-2-one extends conjugation, which could enhance UV absorption for analytical applications .
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